Cas no 1248712-81-3 (2,3-dihydro-1H-indene-1-sulfonyl chloride)

• Product Name: 2,3-dihydro-1H-indene-1-sulfonyl chloride
• CAS No: 1248712-81-3
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 5187371
• PubChem ID: 19785679
• Update Time: 2025-05-22

2,3-dihydro-1H-indene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-1-sulfonyl chloride
• 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-

• Inchi： 1S/C9H9ClO2S/c10-13(11,12)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2
• InChI Key： XVVQRMVKIXOUDN-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-indene-1-sulfonyl chloride

Comprehensive Overview of 2,3-Dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1248712-81-3)

2,3-Dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1248712-81-3) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of indene-based sulfonyl chlorides, which are pivotal intermediates in the development of bioactive molecules, agrochemicals, and advanced materials. Its unique structure, featuring a fused dihydroindene ring and a reactive sulfonyl chloride group, makes it a versatile building block for cross-coupling reactions, amide formations, and sulfonamide syntheses.

In recent years, the demand for high-purity sulfonyl chlorides like 2,3-dihydro-1H-indene-1-sulfonyl chloride has surged due to their applications in drug discovery and material science. Researchers frequently search for "sulfonyl chloride reactivity," "indene derivatives in medicinal chemistry," or "CAS 1248712-81-3 supplier" to explore its synthetic potential. The compound’s stability under controlled conditions and compatibility with green chemistry protocols align with the growing focus on sustainable synthesis.

The molecular structure of 2,3-dihydro-1H-indene-1-sulfonyl chloride enables selective functionalization at the sulfonyl chloride moiety, facilitating the creation of sulfonamides and sulfonate esters. These derivatives are critical in designing enzyme inhibitors and bioconjugation probes, addressing trending topics like "targeted drug delivery" and "proteolysis-targeting chimeras (PROTACs)." Its role in peptide modification also attracts attention in biopharmaceutical innovation.

From an industrial perspective, CAS 1248712-81-3 is often discussed alongside "scalable synthetic routes" and "process optimization." Manufacturers emphasize batch consistency and low impurity profiles to meet regulatory standards for GMP-grade intermediates. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with pharmaceutical guidelines.

Emerging trends highlight the compound’s utility in catalysis and polymeric materials. For instance, its incorporation into photoresists or ion-exchange resins addresses queries like "advanced polymer additives." Additionally, its electron-withdrawing properties make it valuable in electronic material design, resonating with searches for "organic semiconductors."

In summary, 2,3-dihydro-1H-indene-1-sulfonyl chloride (CAS No. 1248712-81-3) bridges multiple disciplines, from medicinal chemistry to materials engineering. Its adaptability to modern synthetic challenges and alignment with industry demands underscore its significance. As research evolves, this compound will likely remain a focal point for innovations in life sciences and technology-driven applications.